Cas no 2229159-92-4 (tert-butyl N-5-methoxy-2-(trifluoroacetyl)phenylcarbamate)

• Product Name: tert-butyl N-5-methoxy-2-(trifluoroacetyl)phenylcarbamate
• CAS No: 2229159-92-4
• MF: C₁₄H₁₆F₃NO₄
• MW: 319.276354789734
• CID: 6282615
• PubChem ID: 165838747
• Update Time: 2025-07-18

tert-butyl N-5-methoxy-2-(trifluoroacetyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-methoxy-2-(trifluoroacetyl)phenylcarbamate
• tert-butyl N-[5-methoxy-2-(trifluoroacetyl)phenyl]carbamate
• EN300-1891690
• 2229159-92-4

• Inchi： 1S/C14H16F3NO4/c1-13(2,3)22-12(20)18-10-7-8(21-4)5-6-9(10)11(19)14(15,16)17/h5-7H,1-4H3,(H,18,20)
• InChI Key： ITXWECPWSGNPEV-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1NC(=O)OC(C)(C)C)OC)=O)(F)F

Computed Properties

• Exact Mass: 319.10314248g/mol
• Monoisotopic Mass: 319.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-5-methoxy-2-(trifluoroacetyl)phenylcarbamate

Introduction to tert-butyl N-5-methoxy-2-(trifluoroacetyl)phenylcarbamate (CAS No. 2229159-92-4)

tert-butyl N-5-methoxy-2-(trifluoroacetyl)phenylcarbamate (CAS No. 2229159-92-4) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, including a tert-butyl group, a methoxy substituent, and a trifluoroacetyl moiety, which collectively contribute to its distinct chemical properties and biological activities.

The tert-butyl group in the compound provides steric hindrance, which can influence the compound's reactivity and stability. This feature is particularly important in pharmaceutical applications where the stability of a drug molecule is crucial for its efficacy and shelf life. The methoxy substituent, on the other hand, can modulate the compound's solubility and lipophilicity, affecting its bioavailability and distribution within biological systems.

The trifluoroacetyl moiety is a key functional group that imparts unique electronic and steric properties to the molecule. Fluorine atoms are known for their strong electron-withdrawing effect, which can significantly alter the electronic environment of the molecule. This property makes tert-butyl N-5-methoxy-2-(trifluoroacetyl)phenylcarbamate an attractive candidate for various chemical reactions, including nucleophilic substitution and elimination reactions.

Recent studies have explored the potential of tert-butyl N-5-methoxy-2-(trifluoroacetyl)phenylcarbamate in drug discovery and development. One notable application is in the synthesis of prodrugs, where the compound serves as a protected form of a more active drug molecule. The tert-butyl carbamate group can be selectively cleaved under specific conditions, releasing the active drug while minimizing premature activation and side effects.

In addition to its use in prodrug synthesis, tert-butyl N-5-methoxy-2-(trifluoroacetyl)phenylcarbamate has shown promise in the development of novel therapeutic agents. Research has demonstrated that compounds with similar structural features can exhibit potent anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant inhibition of tumor growth in vitro and in vivo models.

The synthetic accessibility of tert-butyl N-5-methoxy-2-(trifluoroacetyl)phenylcarbamate is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through well-established organic synthesis routes, making it feasible for large-scale production. This synthetic flexibility allows researchers to explore a wide range of structural modifications to optimize the compound's pharmacological properties.

From a safety perspective, tert-butyl N-5-methoxy-2-(trifluoroacetyl)phenylcarbamate has been evaluated for its toxicity and environmental impact. Preliminary studies indicate that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation. However, ongoing research is necessary to fully understand its long-term effects and potential interactions with other drugs or biological systems.

In conclusion, tert-butyl N-5-methoxy-2-(trifluoroacetyl)phenylcarbamate (CAS No. 2229159-92-4) represents an exciting opportunity in the field of medicinal chemistry. Its unique structural features and versatile applications make it a valuable tool for researchers aiming to develop new therapeutic agents and improve existing drug formulations. As research continues to advance, it is likely that this compound will play an increasingly important role in the pharmaceutical industry.